Cas no 1312535-82-2 (1-(2-Chloropyrimidin-4-yl)-1-cyclopropylethanol)

1-(2-Chloropyrimidin-4-yl)-1-cyclopropylethanol structure
1312535-82-2 structure
Product Name:1-(2-Chloropyrimidin-4-yl)-1-cyclopropylethanol
CAS No:1312535-82-2
MF:C9H11ClN2O
MW:198.649441003799
CID:2119960
Update Time:2023-08-04

1-(2-Chloropyrimidin-4-yl)-1-cyclopropylethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloropyrimidin-4-yl)-1-cyclopropylethanol
    • LJUUBKXLFVWYEX-UHFFFAOYSA-N
    • 1-(2-Chloropyrimidin-4-yl)-1-cyclopropylethanol
    • Inchi: 1S/C9H11ClN2O/c1-9(13,6-2-3-6)7-4-5-11-8(10)12-7/h4-6,13H,2-3H2,1H3
    • InChI Key: LJUUBKXLFVWYEX-UHFFFAOYSA-N
    • SMILES: ClC1=NC=CC(C(C)(C2CC2)O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Topological Polar Surface Area: 46
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